![molecular formula C11H16N2O2S B2946067 1-(Ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine CAS No. 927996-19-8](/img/structure/B2946067.png)
1-(Ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(Ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine, commonly referred to as ESQT, is an organic compound with a wide range of applications in various scientific fields. ESQT has been used in the synthesis of various compounds, as well as in scientific research applications. It is a versatile molecule that has been used in a variety of experiments and research projects.
Scientific Research Applications
PNMT Inhibition and Selectivity
The synthesis and evaluation of 3-hydroxymethyl-7-(N-substituted aminosulfonyl)-1,2,3,4-tetrahydroisoquinolines have shown significant inhibitory potency and selectivity for phenylethanolamine N-methyltransferase (PNMT), an enzyme implicated in various physiological functions and disorders. These compounds exhibit high selectivity and are capable of penetrating the blood-brain barrier, suggesting their potential application in neurological conditions (Grunewald et al., 2005).
Radical Cyclization to Form Polycyclic Imines
Research on the radical cyclization of cyclic ene sulfonamides has demonstrated the formation of stable bicyclic and tricyclic aldimines and ketimines, indicating a novel method for constructing polycyclic structures. This process highlights the utility of sulfonamides in synthesizing complex imines, which could be applied in the development of new pharmaceuticals and materials (Zhang et al., 2013).
Synthesis of 3-Arylsulfonylquinolines
A novel synthesis method for 3-arylsulfonylquinoline derivatives via tert-butyl hydroperoxide mediated cycloaddition has been developed. This method facilitates the formation of C-S bonds and quinoline rings in a single step, suggesting an efficient route for synthesizing derivatives of 1-(Ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-amine that could find applications in pharmaceutical drug development (Zhang et al., 2016).
Cascade Halosulfonylation for Functionalized Quinolines
The cascade halosulfonylation of 1,7-enynes has been established as an efficient method for synthesizing densely functionalized 3,4-dihydroquinolin-2(1H)-ones. This method demonstrates the potential for rapidly constructing molecular complexity, including the introduction of sulfonyl groups, which could be relevant for the synthesis and functionalization of compounds like this compound (Zhu et al., 2016).
Properties
IUPAC Name |
1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O2S/c1-2-16(14,15)13-7-3-4-9-8-10(12)5-6-11(9)13/h5-6,8H,2-4,7,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRSCHLVSAOQFEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCCC2=C1C=CC(=C2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.